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Introduction
Since its initial discovery in 1968 by Hofstadter and its subsequent "rediscovery" and

development, europium-doped strontium iodide (SrI₂:Eu) has emerged as a leading scintillator

for gamma-ray spectroscopy.[1] Its exceptional light yield, superb energy resolution, and

excellent light yield proportionality make it a compelling alternative to traditional scintillators like

sodium iodide (NaI:Tl) and even newer materials such as lanthanum bromide (LaBr₃:Ce).[2][3]

This technical guide provides an in-depth overview of the core aspects of strontium iodide as a

scintillator, focusing on its material properties, the experimental protocols for its

characterization, and the fundamental mechanisms governing its scintillation.

Core Properties of Europium-Doped Strontium
Iodide
SrI₂:Eu is a crystalline inorganic scintillator that offers a unique combination of desirable

properties for radiation detection. It is, however, hygroscopic and requires encapsulation to

protect it from moisture.[4][5] Key physical and scintillation properties are summarized in the

tables below.

Physical and Optical Properties
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Property Value References

Chemical Formula SrI₂:Eu

Density 4.59 g/cm³ [6]

Melting Point 538 °C [6]

Crystal Structure Orthorhombic

Effective Atomic Number (Zeff) 49 [6][7]

Refractive Index ~1.85 [4][6]

Peak Emission Wavelength ~435 nm [3][8]

Hygroscopic Yes [4]

Scintillation Performance
Property Value References

Light Yield
>80,000 - 120,000

photons/MeV
[2][7]

Energy Resolution @ 662 keV

(¹³⁷Cs)
< 3% - 4% FWHM [2][6][7]

Decay Time 1.0 - 5.0 µs (size dependent) [4]

Light Yield Proportionality
Excellent (<5% std. dev. from

6-460 keV)

Experimental Protocols
Detailed and precise experimental methodologies are crucial for the synthesis and

characterization of high-performance SrI₂:Eu scintillators. This section outlines the core

protocols for crystal growth and scintillation property measurements.

Crystal Growth via the Vertical Bridgman Technique
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The vertical Bridgman technique is a widely used method for growing large, high-quality single

crystals of SrI₂:Eu. The process involves the slow solidification of a molten salt in a controlled

temperature gradient.

Methodology:

Starting Materials: High-purity anhydrous strontium iodide (SrI₂) and europium iodide (EuI₂)

powders are used as the starting materials.[9] The desired doping concentration of europium

is typically between 0.5% and 8%.[9]

Ampoule Preparation: The starting materials are loaded into a silica ampoule. The ampoule

is then heated to approximately 150°C under vacuum (~10⁻³ Torr) to remove any residual

moisture. Following this, the ampoule is hermetically sealed.[3]

Furnace Setup: A multi-zone vertical Bridgman furnace is used to create a precise

temperature gradient. The temperature is set above the melting point of SrI₂ (538°C) in the

hot zone and below it in the cold zone.

Crystal Growth: The sealed ampoule is positioned in the furnace, and the entire charge is

melted. The ampoule is then slowly lowered through the temperature gradient at a rate of 5-

30 mm/day. This slow, directional solidification promotes the growth of a single crystal.

Cooling and Extraction: Once the entire melt has solidified, the crystal is slowly cooled to

room temperature to prevent thermal shock and cracking. The single crystal is then carefully

extracted from the ampoule in a dry environment due to its hygroscopic nature.

Measurement of Scintillation Properties
1. Light Yield and Energy Resolution:

This protocol describes the measurement of the light output and energy resolution of a SrI₂:Eu

scintillator using a photomultiplier tube (PMT) and standard nuclear electronics.

Experimental Setup:

The SrI₂:Eu crystal is optically coupled to the window of a PMT using silicone grease.

The crystal and PMT assembly are made light-tight, often by wrapping them in Teflon tape.
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The PMT is connected to a high-voltage power supply, a preamplifier, and a spectroscopy

amplifier.

The output of the amplifier is fed into a multi-channel analyzer (MCA) to generate a pulse-

height spectrum.

Standard gamma-ray sources, such as ¹³⁷Cs (662 keV) and ⁵⁷Co (122 keV), are used for

excitation.

Procedure:

Apply the recommended high voltage to the PMT.

Place a gamma-ray source (e.g., ¹³⁷Cs) at a fixed distance from the scintillator.

Acquire a pulse-height spectrum with the MCA for a sufficient duration to obtain good

statistics in the photopeak.

The light yield is determined by comparing the position of the full-energy peak to the

position of a single-photoelectron peak, or by calibration against a scintillator with a known

light yield.

The energy resolution is calculated as the full width at half maximum (FWHM) of the

photopeak divided by the peak position (centroid), expressed as a percentage.

2. Scintillation Decay Time:

The scintillation decay time is a measure of how long it takes for the light emission to cease

after an excitation event. The time-correlated single-photon counting (TCSPC) technique is a

precise method for this measurement.

Experimental Setup:

A "start" detector (e.g., a fast plastic scintillator coupled to a PMT) and a "stop" detector

(the SrI₂:Eu crystal coupled to a PMT) are used.

A radioactive source that emits coincident gamma rays (e.g., ²²Na, which emits two 511

keV annihilation photons) is placed between the two detectors.
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The output signals from the two PMTs are processed by constant fraction discriminators

(CFDs) and a time-to-amplitude converter (TAC).

The output of the TAC is sent to an MCA to build a histogram of the time differences

between the start and stop signals.

Procedure:

The detection of a gamma ray in the "start" detector generates the start signal for the TAC.

The detection of the coincident gamma ray in the "stop" (SrI₂:Eu) detector generates the

stop signal.

The TAC converts the time interval between the start and stop signals into a voltage pulse.

The MCA records these pulses, creating a spectrum that represents the probability

distribution of the time intervals.

The decay time is extracted by fitting an exponential decay function to the measured

spectrum. For SrI₂:Eu, a single exponential decay model is often sufficient.[3]

Visualizations
Scintillation Mechanism in SrI₂:Eu
The following diagram illustrates the simplified scintillation process in europium-doped

strontium iodide.
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Caption: Simplified Scintillation Pathway in SrI₂:Eu.
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Experimental Workflow for Scintillation Characterization
This diagram outlines the typical workflow for characterizing the scintillation properties of a

SrI₂:Eu crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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